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Compound of Interest

Compound Name: Deuterium sulfide

Cat. No.: B085110 Get Quote

This guide provides essential safety information, troubleshooting procedures, and frequently

asked questions for researchers, scientists, and drug development professionals working with

deuterium sulfide (D₂S) cylinders.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with deuterium sulfide?

A1: Deuterium sulfide is a highly hazardous gas with several primary risks:

Acute Toxicity: It is fatal if inhaled, can be harmful if absorbed through the skin, and is toxic if

swallowed.[1] Symptoms of exposure can include headache, dizziness, fatigue, and in

severe cases, loss of consciousness, coma, and respiratory failure.[1]

Flammability: It is an extremely flammable gas that can form explosive mixtures with air.[2][3]

The explosive limits are between 4% and 46% by volume in air.[1]

Pressurized Gas: Cylinders contain gas under pressure and may explode if heated.[3][4]

Corrosivity: It can cause skin burns and serious eye damage.[1]

Q2: What personal protective equipment (PPE) is required when handling deuterium sulfide
cylinders?

A2: A comprehensive PPE strategy is crucial. The following should be worn:
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Respiratory Protection: A NIOSH/MSHA-approved self-contained breathing apparatus

(SCBA) is necessary when working with or near deuterium sulfide, especially in areas with

inadequate ventilation.[1][5]

Eye Protection: Chemical safety goggles or glasses are required.[1]

Hand Protection: Wear suitable protective gloves.[1]

Body Protection: Protective clothing is necessary to prevent skin contact.[1] In some

situations, flame-retardant clothing may be appropriate.[5][6]

Q3: What are the proper storage conditions for deuterium sulfide cylinders?

A3: Proper storage is critical to maintaining a safe laboratory environment.

Location: Store cylinders in a cool, dry, well-ventilated area, preferably in the open air.[6][7]

The storage area should be away from heat, sparks, open flames, and any sources of

ignition.[1][8] "No Smoking" signs should be prominently displayed.[6][7]

Temperature: Do not allow the storage temperature to exceed 50°C (122°F).[6][8]

Securing Cylinders: Cylinders must be stored in an upright position and firmly secured to

prevent falling or being knocked over.[6][8]

Segregation: Full and empty cylinders should be stored separately.[6][7] Flammable gas

cylinders must be separated from oxygen and other oxidizers by at least 20 feet or by a 5-

foot high barrier with a fire resistance rating of at least 30 minutes.[9]

Valve Protection: Valve protection caps should be in place when the cylinder is not in use.[6]

[8]

Q4: What materials are incompatible with deuterium sulfide?

A4: Deuterium sulfide is incompatible with strong oxidizing agents and strong bases.[1][2][10]

Contact with these materials can lead to violent reactions.
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Issue: Suspected Cylinder Leak

Q: I smell a "rotten egg" odor near the cylinder. What should I do?

A: Do not rely on your sense of smell to determine the concentration of deuterium sulfide.

Olfactory fatigue can occur at concentrations of 100-150 ppm, meaning you will no longer be

able to smell the gas even though it is present at dangerous levels.[11]

Immediate Actions:

Evacuate: Immediately evacuate the area, moving upwind from the suspected leak.[12][13]

[14]

Alert Others: Activate any local alarms and inform all personnel in the vicinity.

Isolate the Area: Prevent unauthorized entry into the contaminated zone.[12]

Ventilate (If Safe): If it can be done without risk, increase ventilation to the area.[6]

Emergency Contact: Contact your institution's emergency response team or the appropriate

authorities.[14]

Follow-up Actions (for trained personnel with appropriate PPE only):

Approach with Caution: Only re-enter the area wearing a self-contained breathing apparatus

(SCBA) and other required PPE.[1]

Identify the Source: If the leak is from the user's system, close the cylinder valve.[6] If the

leak is from the cylinder or its valve, do not attempt to repair it. Move the cylinder to a well-

ventilated area if it is safe to do so.[15]

Leak Testing: Perform a leak test to confirm the source.

Data Presentation
Table 1: Physical and Chemical Properties of Deuterium Sulfide

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b085110?utm_src=pdf-body
https://en.wikipedia.org/wiki/Hydrogen_sulfide
https://safetymom.ca/h2s-safety-in-emergency-situations-responding-to-accidents-and-leaks/
https://www.gdscorp.com/blog/hydrogen-sulfide/the-four-steps-to-take-in-a-hydrogen-sulfide-h2s-emergency/
https://dodtec.com/news/how-to-handle-hydrogen-sulfide-emergencies.html
https://safetymom.ca/h2s-safety-in-emergency-situations-responding-to-accidents-and-leaks/
https://www.ckgas.com/wp-content/uploads/1957-Deuterium-Web-Version.pdf
https://dodtec.com/news/how-to-handle-hydrogen-sulfide-emergencies.html
https://isotope.com/product/attachment/DLM-791-5/SDS%20-%20DLM-791.pdf
https://www.ckgas.com/wp-content/uploads/1957-Deuterium-Web-Version.pdf
https://www.sigmaaldrich.com/JP/en/sds/aldrich/361860?userType=undefined
https://www.benchchem.com/product/b085110?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085110?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Formula D₂S

Molecular Weight 36.09 g/mol [2][3][4]

Boiling Point -60 °C (-76 °F)[1][2][10]

Melting Point -85 °C (-121 °F)[1][2][10]

Vapor Density 1.17 - 1.19 (Air = 1.0)[1][2][10]

Explosive Limits 4 - 46 vol %[1]

Table 2: Occupational Exposure Limits for Deuterium Sulfide (similar to Hydrogen Sulfide)

Organization Exposure Limit Remarks

ACGIH 1 ppm (TWA)

Central Nervous System

impairment, Upper Respiratory

Tract irritation.[1]

NIOSH 20 ppm (REL-TWA) Z37.2-1966.[1]

OSHA 20 ppm (PEL-TWA) Z37.2-1966.[1]

NIOSH 100 ppm (IDLH)
Immediately Dangerous to Life

and Health.[11]

Experimental Protocols
Protocol 1: Cylinder Leak Testing

Objective: To safely identify the source of a suspected deuterium sulfide leak from a cylinder

or its connections.

Materials:

Appropriate Personal Protective Equipment (PPE), including SCBA.
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Approved leak detection solution (e.g., Snoop®). Never use an open flame to test for leaks.

[16]

Procedure:

Ensure Safety: This procedure must be performed by trained personnel wearing full PPE in a

well-ventilated area.

Prepare the Solution: Apply the leak detection solution to the areas to be tested.

Check Connections: Apply the solution to the cylinder valve outlet, regulator connections,

and any other fittings in the gas line.

Observe for Bubbles: The formation of bubbles indicates a leak.

Address the Leak:

If the leak is at a fitting, attempt to tighten the connection. If this does not stop the leak,

depressurize the system, and inspect and clean the fitting before re-tightening.

If the leak is from the cylinder valve stem, try to close the valve. If it cannot be closed, or if

the leak persists, do not attempt further repairs.

Isolate and Report: If the leak cannot be stopped, move the cylinder to a safe, isolated, and

well-ventilated location. Contact the supplier for instructions on returning the faulty cylinder.

[16]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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